Cas no 2092758-47-7 (5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino-)

• Product Name: 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino-
• CAS No: 2092758-47-7
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 6546881
• Update Time: 2025-06-08

5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino-

• Inchi： 1S/C6H9N3O2/c7-3-1-6(2-3)4(10)8-5(11)9-6/h3H,1-2,7H2,(H2,8,9,10,11)
• InChI Key： CADLFISNRFZXEJ-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)NC(=O)N2)CC1N

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• pka: 8.12±0.20(Predicted)

Additional information on 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino-

Introduction to 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino- (CAS No. 2092758-47-7)

The compound 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino-, identified by its CAS number 2092758-47-7, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a spirocyclic core with diazine and dione functionalities, positions it as a versatile scaffold for exploring novel bioactive entities. This introduction delves into the structural characteristics, potential applications, and recent advancements in the study of this compound.

The molecular structure of 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino- is characterized by a spirocyclic connection between a seven-membered diazine ring and a four-membered lactam ring. This spiro arrangement introduces rigidity to the molecule while allowing for conformational flexibility at other regions. The presence of both carbonyl (C=O) and amino (–NH₂) groups further enhances its reactivity, making it a promising candidate for further functionalization and derivatization.

In recent years, spirocyclic compounds have garnered significant attention in medicinal chemistry due to their unique pharmacological properties. The spirocyclic core imparts stability while also enabling interactions with biological targets in novel ways. For instance, studies have shown that spirocyclic molecules can exhibit enhanced binding affinity and selectivity towards certain enzymes and receptors. This has led to their exploration as leads for the development of new therapeutic agents.

The diazaspiro[3.4]octane scaffold is particularly intriguing because it combines the electronic and steric properties of both the diazine and spirocyclic moieties. The diazine ring contributes electron-rich centers that can engage in hydrogen bonding or π-stacking interactions with biological targets, while the spirocyclic connection restricts rotation around the bond joining the two rings. This constraint can lead to more predictable binding modes and improved pharmacokinetic profiles.

One of the most compelling aspects of 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino- is its potential as a precursor for synthesizing more complex derivatives. The amino group at position 2 provides a handle for further chemical manipulation through strategies such as amide bond formation, urea linkage creation, or alkylation reactions. These modifications can be tailored to modulate the compound's bioactivity and optimize its pharmacological properties.

Recent research has highlighted the utility of 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino- in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. By leveraging the structural features of this compound, researchers have designed derivatives that exhibit potent inhibitory effects against specific kinases without significant off-target effects.

Another area where this compound has shown promise is in the field of neurobiology. The ability of spirocyclic molecules to cross the blood-brain barrier has made them attractive candidates for treating neurological disorders. Preliminary studies suggest that derivatives of 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino- may interact with neurotransmitter receptors or ion channels in a manner that could alleviate symptoms associated with conditions like epilepsy or depression.

The synthesis of 5,7-Diazaspiro[3.4]octane-6,8-dione, 2-amino- represents an elegant example of organic chemistry innovation. The spirocyclic core was constructed through a series of well-planned reactions that involved cyclization and functional group interconversion steps. Advances in synthetic methodologies have made it increasingly feasible to access complex heterocyclic systems like this one with high yields and purity.

The versatility of this compound is further underscored by its potential applications in materials science beyond pharmaceuticals. Spirocyclic compounds have been explored as components in liquid crystals due to their ability to self-assemble into ordered structures under specific conditions. Additionally, their unique optical properties make them candidates for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

In conclusion,5,7-Diazaspiro[3.4]octane-6,8-dione, particularly its amino derivative identified by CAS No. 2092758-47-7, stands out as a structurally intriguing molecule with broad applications across multiple scientific disciplines including medicinal chemistry,biotechnology,and materials science.Several studies highlight its potential as a scaffold for developing new therapeutic agents,kinase inhibitors,and neurobiological compounds.Synthetic advancements continue to enhance access to such complex heterocycles,opening doors for further exploration into their unique properties.